Cas no 847846-88-2 (1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-)
847846-88-2 structure
Product Name:1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-
CAS No:847846-88-2
MF:C15H14N2O3
MW:270.283263683319
CID:2805896
PubChem ID:11737304
Update Time:2025-04-21
1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]- Chemical and Physical Properties
Names and Identifiers
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- DTXSID30471446
- 847846-88-2
- 1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]-
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- Inchi: 1S/C15H14N2O3/c1-10(17(18)19)15(14-7-4-8-20-14)12-9-16-13-6-3-2-5-11(12)13/h2-10,15-16H,1H3
- InChI Key: QVTSBJFIWMXIPX-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(C1=CNC2C=CC=CC1=2)C(C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 270.10044231Da
- Monoisotopic Mass: 270.10044231Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.8Ų
1H-Indole, 3-[1-(2-furanyl)-2-nitropropyl]- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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